BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Disposal of (2-Fluoro-5-
nitrophenyl)methanol: A Comprehensive Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (2-Fluoro-5-nitrophenyl)methanol

Cat. No.: B151165

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a critical component of laboratory safety and
regulatory compliance. This guide provides essential, immediate safety and logistical
information for the disposal of (2-Fluoro-5-nitrophenyl)methanol, ensuring that laboratory
personnel can manage this substance responsibly and efficiently.

(2-Fluoro-5-nitrophenyl)methanol is a solid organic compound characterized by the presence
of a fluorine atom and a nitro group on a benzene ring, with a hydroxymethyl substituent. Its
chemical structure necessitates careful consideration for its disposal, as it falls under the
category of halogenated and nitrated organic compounds, which are often classified as
hazardous waste.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to consult the substance's Safety
Data Sheet (SDS) and adhere to all institutional and local regulations. The following is a
summary of key safety information:
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Hazard Class

GHS Hazard Statements

Precautionary Statements

Skin Irritant

H315: Causes skin irritation

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves. P302+P352:
IF ON SKIN: Wash with plenty
of water. P332+P313: If skin
irritation occurs: Get medical
advice/attention. P362: Take
off contaminated clothing and

wash before reuse.

Eye Irritant

H319: Causes serious eye

irritation

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

Respiratory Irritant

H335: May cause respiratory
irritation

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
POISON CENTER/doctor if

you feel unwell.

General Disposal

P501: Dispose of contents/
container to an approved

waste disposal plant.[1]
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Step-by-Step Disposal Procedure

The disposal of (2-Fluoro-5-nitrophenyl)methanol must be conducted in a manner that
ensures the safety of laboratory personnel and minimizes environmental impact. As a
halogenated organic compound, it should be segregated from non-halogenated waste streams.

[21[3]
Experimental Protocol: Waste Segregation and Collection

e Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate
PPE is worn, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab
coat.

o Waste Container: Use a designated, properly labeled, and leak-proof waste container for
"Halogenated Organic Waste."[3] The container must be compatible with the chemical.

o Transfer: Carefully transfer the solid (2-Fluoro-5-nitrophenyl)methanol into the designated
waste container. If the compound is in a solution, the solvent will determine the appropriate
waste stream (e.g., halogenated organic solvent waste). Avoid creating dust.

o Labeling: Ensure the waste container is clearly labeled with the full chemical name, "(2-
Fluoro-5-nitrophenyl)methanol,” and the appropriate hazard symbols (e.g., irritant).

o Storage: Store the sealed waste container in a designated satellite accumulation area. This
area should be well-ventilated and away from incompatible materials.

» Disposal Request: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Do not attempt to dispose of this chemical down the drain or in regular trash.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of (2-
Fluoro-5-nitrophenyl)methanol.
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Start: (2-Fluoro-5-nitrophenyl)methanol
for Disposal

Hazard Assessment

Consult Safety Data Sheet (SDS)

l

Identify Hazards:
- Halogenated Organic
- Nitrated Compound
- Skin/Eye/Respiratory Irritant

Waste Se;regation

Select Designated 'Halogenated
Organic Waste' Container

l

Label Container with Chemical
Name and Hazard Symbols

Collection & Storage

Transfer Waste to Container

:

Store in Satellite Accumulation Area

Final Disposal

Contact Environmental Health & Safety (EHS)
or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for (2-Fluoro-5-nitrophenyl)methanol.
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Regulatory Context

The disposal of hazardous waste is regulated by national and local authorities. In the United
States, the Environmental Protection Agency (EPA) provides guidelines under the Resource
Conservation and Recovery Act (RCRA).[4][5] It is the responsibility of the waste generator to
ensure compliance with all applicable regulations. Always consult with your institution's EHS
department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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